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Compound of Interest

Compound Name: Reactive red 180

Cat. No.: B12380738

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the chemical and physical properties of

C.I. Reactive Red 180, a widely used monoazo reactive dye. The document details its

molecular characteristics, including its molecular weight, and outlines the experimental

methodologies employed for its characterization.

Core Chemical and Physical Properties
C.I. Reactive Red 180, identified by the CAS Registry Number 72828-03-6, is a complex

anionic dye valued for its ability to form covalent bonds with substrates, leading to excellent

wash fastness.[1] The dye is also known by other names including Reactive Red F3B and

Remazol Brilliant Red F 3B. Its fundamental properties are summarized in the table below.
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Property Value Source(s)

C.I. Name Reactive Red 180 [1]

CAS Registry Number 72828-03-6 [1]

Molecular Formula C₂₉H₁₉N₃Na₄O₁₇S₅ [1]

Molecular Weight 933.76 g/mol [1][2]

Alternative Molecular Formula C₂₉H₂₃N₃O₁₇S₅·4Na [3]

Alternative Molecular Weight 937.79 g/mol [3]

Typical Purity >90% (Dye Content), Min. 95% [3][4]

Appearance Red to Bluish-Red Powder [1]

Solubility in Water 50 g/L [1]

Note on Molecular Formula and Weight Discrepancies: The literature presents two primary

molecular formulas and corresponding weights for C.I. Reactive Red 180. The discrepancy

arises from the representation of the acidic protons on the sulfonic acid and hydroxyl groups.

The formula C₂₉H₁₉N₃Na₄O₁₇S₅ with a molecular weight of 933.76 g/mol represents the

tetrasodium salt, which is the common commercial form. The alternative, C₂₉H₂₃N₃O₁₇S₅·4Na

with a molecular weight of 937.79 g/mol , explicitly denotes the four sodium counter-ions with

the fully protonated dye structure. For practical purposes in a laboratory setting, the

tetrasodium salt information is most relevant.

Structural Elucidation and Synthesis
The chemical structure of C.I. Reactive Red 180 is based on a single azo chromophore. Its

synthesis involves the diazo coupling of 2-Amino-6-(2-(sulfooxy)ethylsulfonyl)naphthalene-1-

sulfonic acid with 4-Formamido-5-hydroxynaphthalene-2,7-disulfonic acid.[1]
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2-Amino-6-(2-(sulfooxy)ethylsulfonyl)naphthalene-1-sulfonic acid Diazo Component

C.I. Reactive Red 180

Coupling Reaction

4-Formamido-5-hydroxynaphthalene-2,7-disulfonic acid Coupling Component

Click to download full resolution via product page

Caption: Synthesis pathway of C.I. Reactive Red 180.

Experimental Protocols for Characterization
The determination of the molecular weight and purity of C.I. Reactive Red 180 and similar

reactive dyes necessitates advanced analytical techniques due to their complex structures and

the potential for isomers and byproducts in commercial formulations. High-Performance Liquid

Chromatography (HPLC) coupled with Mass Spectrometry (MS) is the method of choice for this

purpose.

Protocol: Molecular Weight and Purity Determination by
HPLC-MS
Objective: To separate and identify C.I. Reactive Red 180 and its related impurities, and to

confirm its molecular weight.

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Photodiode Array (PDA) or UV-Vis Detector

Mass Spectrometer (MS) with Electrospray Ionization (ESI) source (e.g., Quadrupole Time-

of-Flight (Q-TOF) or Triple Quadrupole)

Materials:

C.I. Reactive Red 180 sample
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Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid or Ammonium acetate (for mobile phase modification)

Volumetric flasks and pipettes

Syringe filters (0.45 µm)

Procedure:

Standard and Sample Preparation:

Prepare a stock solution of C.I. Reactive Red 180 in a suitable solvent (e.g., water or a

water/methanol mixture) at a concentration of approximately 1 mg/mL.

Prepare a series of dilutions from the stock solution to create calibration standards.

Prepare the sample for analysis by dissolving a known amount in the mobile phase or a

compatible solvent and filtering it through a 0.45 µm syringe filter.

HPLC Conditions (Illustrative):

Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient Elution: A typical gradient would start with a high percentage of mobile phase A,

gradually increasing the percentage of mobile phase B to elute the dye and its impurities.

Flow Rate: 1.0 mL/min.

Column Temperature: 30 °C.

Injection Volume: 10 µL.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b12380738/docs?utm_src=pdf-body#c-i-reactive-red-180-a-comprehensive-technical-overview
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380738?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detector Settings:

PDA/UV-Vis Detector: Monitor at the wavelength of maximum absorbance for C.I.

Reactive Red 180 (typically in the visible range, e.g., 540 nm).

Mass Spectrometer (ESI in negative ion mode):

Capillary Voltage: 3.5 kV.

Cone Voltage: 30 V.

Source Temperature: 120 °C.

Desolvation Temperature: 350 °C.

Mass Range: m/z 100-1200.

Data Analysis:

The HPLC chromatogram will show the separation of the main dye component from any

impurities.

The mass spectrometer will provide the mass-to-charge ratio (m/z) of the eluting

compounds. For C.I. Reactive Red 180 (C₂₉H₁₉N₃Na₄O₁₇S₅), the expected mass of the

anionic dye component (without sodium) is approximately 841.95 Da. In negative ion

mode ESI-MS, one would expect to observe ions corresponding to [M-Na]⁻, [M-2Na]²⁻,

[M-3Na]³⁻, and [M-4Na]⁴⁻, where M is the fully sodiated molecule. The molecular weight

can be calculated from these observed m/z values.

The purity of the sample can be estimated from the relative peak areas in the HPLC

chromatogram.
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Sample Preparation

HPLC Separation

Mass Spectrometry

Dissolve Sample
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Chemical Structure
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Water Solubility

Dyeing Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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